Cas no 847233-26-5 (1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-)

847233-26-5 structure
Product name:1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)-
- 1,1-bis(3-methylthiophen-2-yl)butane-1,4-diol
- 847233-26-5
- DA-41225
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- Inchi: InChI=1S/C14H18O2S2/c1-10-4-8-17-12(10)14(16,6-3-7-15)13-11(2)5-9-18-13/h4-5,8-9,15-16H,3,6-7H2,1-2H3
- InChI Key: HAHLNYYNXFHQOQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 282.07482216Da
- Monoisotopic Mass: 282.07482216Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 96.9Ų
1,4-Butanediol, 1,1-bis(3-methyl-2-thienyl)- Related Literature
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Ahmad Khoraamabadi-zad,Mohammad Azadmanesh,Roya Karamian,Mostafa Asadbegy,Maryam Akbari RSC Adv., 2014,4, 47721-47725
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